chemical structure and properties of 4-(4-(Trifluoromethyl)phenyl)picolinic acid
chemical structure and properties of 4-(4-(Trifluoromethyl)phenyl)picolinic acid
Abstract
This technical guide provides a comprehensive overview of 4-(4-(Trifluoromethyl)phenyl)picolinic acid, a fluorinated derivative of picolinic acid. The incorporation of a trifluoromethylphenyl moiety significantly alters the molecule's physicochemical properties, making it a compound of interest for researchers in medicinal chemistry and materials science. This document details its chemical structure, physicochemical properties, a robust synthesis protocol, and analytical characterization methods. Furthermore, it explores the known biological context and potential therapeutic applications, providing field-proven insights for drug development professionals. The guide concludes with detailed experimental protocols and safety information to ensure proficient and safe handling.
Chemical Identity and Structure
4-(4-(Trifluoromethyl)phenyl)picolinic acid is a bifunctional molecule featuring a picolinic acid core, which is a pyridine ring substituted with a carboxylic acid at the 2-position. At the 4-position of the pyridine ring, it is substituted with a 4-(trifluoromethyl)phenyl group. The trifluoromethyl (-CF3) group is a key pharmacophore known to enhance properties such as metabolic stability and lipophilicity.[1]
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IUPAC Name: 4-(4-(Trifluoromethyl)phenyl)pyridine-2-carboxylic acid
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Synonyms: 4-(4-(Trifluoromethyl)phenyl)-picolinic acid
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CAS Number: 1017785-64-5
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Molecular Formula: C₁₃H₈F₃NO₂
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Molecular Weight: 281.21 g/mol
The structure combines the chelating properties of picolinic acid with the unique electronic and steric effects of the trifluoromethylphenyl group.[2]
Structural Diagram
Caption: Chemical structure of 4-(4-(Trifluoromethyl)phenyl)picolinic acid.
Physicochemical Properties
The integration of the fluorinated phenyl ring drastically influences the compound's physical and chemical characteristics compared to unsubstituted picolinic acid. These properties are crucial for predicting its behavior in both chemical reactions and biological systems.
| Property | Value | Source |
| Molecular Weight | 281.21 g/mol | (Calculated) |
| Appearance | White to off-white solid/powder | [3][4] |
| Melting Point | 157-162 °C | [4] |
| Solubility | Soluble in DMSO and water. | [3] |
| pKa | (Not experimentally determined, but expected to be acidic due to the carboxylic acid group) | N/A |
| LogP | (Predicted to be higher than picolinic acid due to the lipophilic CF3-phenyl group) | N/A |
Synthesis and Purification
The synthesis of 4-(4-(Trifluoromethyl)phenyl)picolinic acid is most efficiently achieved via a Suzuki-Miyaura cross-coupling reaction. This method is widely favored in medicinal chemistry for its high functional group tolerance, good yields, and commercially available starting materials.
Causality of Experimental Choices:
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Catalyst: A palladium catalyst, such as Pd(PPh₃)₄ or Pd(dppf)Cl₂, is selected for its efficiency in catalyzing the C-C bond formation between an aryl halide and a boronic acid.
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Base: A mild inorganic base like sodium carbonate or potassium carbonate is used to activate the boronic acid for transmetalation to the palladium center without hydrolyzing the ester protecting group.
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Solvent System: A biphasic system of an organic solvent (e.g., dioxane or toluene) and water is employed. The organic phase solubilizes the reactants and catalyst, while the aqueous phase dissolves the base and facilitates the reaction.
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Protecting Group: The carboxylic acid of the picolinic acid starting material is protected as an ester (e.g., methyl or ethyl ester) to prevent side reactions, such as decarboxylation or interference with the catalyst.
Workflow for Synthesis and Purification
Caption: Synthetic workflow for 4-(4-(Trifluoromethyl)phenyl)picolinic acid.
Detailed Experimental Protocol: Synthesis
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Step 1: Suzuki-Miyaura Coupling a. To a flame-dried round-bottom flask, add 4-chloro-2-picolinic acid methyl ester (1.0 eq), (4-(trifluoromethyl)phenyl)boronic acid (1.2 eq), sodium carbonate (2.5 eq), and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq). b. Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. c. Add a degassed solvent mixture of dioxane and water (4:1 v/v). d. Heat the reaction mixture to 90-100 °C and stir vigorously for 12-16 hours, monitoring by TLC or LC-MS. e. Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. f. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate. g. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester intermediate.
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Step 2: Saponification (Hydrolysis) a. Dissolve the crude ester from the previous step in a mixture of methanol or ethanol and water. b. Add an excess of sodium hydroxide or lithium hydroxide (3-5 eq). c. Stir the mixture at room temperature or with gentle heating (40-50 °C) for 2-4 hours until the ester is fully consumed (monitored by TLC or LC-MS). d. Remove the organic solvent under reduced pressure. e. Dilute the remaining aqueous solution with water and wash with a non-polar solvent like ether or dichloromethane to remove non-polar impurities. f. Carefully acidify the aqueous layer to pH 3-4 with 1M HCl. A precipitate should form. g. Collect the solid precipitate by vacuum filtration, wash with cold water, and dry under vacuum to afford the final product.
Spectroscopic and Analytical Characterization
To ensure the identity and purity of the synthesized compound, a suite of analytical techniques should be employed.
| Technique | Expected Results |
| ¹H NMR | Aromatic protons on the pyridine and phenyl rings will appear in the δ 7.5-9.0 ppm region. The specific splitting patterns (doublets, triplets, doublet of doublets) will confirm the substitution pattern. |
| ¹³C NMR | Signals for the carboxylic acid carbon (~165-170 ppm), aromatic carbons (~120-160 ppm), and the quaternary carbon of the CF₃ group (~120-130 ppm, with quartet splitting due to C-F coupling) are expected. |
| ¹⁹F NMR | A strong singlet peak around δ -62 to -64 ppm is the characteristic signal for the -CF₃ group. |
| Mass Spec (MS) | The molecular ion peak corresponding to the exact mass of the compound (e.g., [M+H]⁺ or [M-H]⁻) should be observed. |
| Infrared (IR) | Characteristic peaks for O-H stretch of the carboxylic acid (~2500-3300 cm⁻¹, broad), C=O stretch (~1700 cm⁻¹), C=C and C=N stretches of the aromatic rings (~1400-1600 cm⁻¹), and strong C-F stretches (~1100-1300 cm⁻¹) should be present. |
Biological Activity and Therapeutic Potential
The picolinic acid scaffold is a known chelating agent and is an endogenous metabolite of tryptophan.[2][5] It has been implicated in a range of immunological and neuroprotective effects.[2][6] The introduction of the 4-(trifluoromethyl)phenyl group is a common strategy in drug design to enhance cell permeability, metabolic stability, and target binding affinity.[1]
While specific biological targets for 4-(4-(Trifluoromethyl)phenyl)picolinic acid are not extensively documented in publicly available literature, its structural motifs are present in molecules with diverse biological activities:
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Anti-inflammatory and Anticancer Activity: Many compounds containing the trifluoromethylphenyl moiety have been investigated as inhibitors of various kinases and enzymes involved in cell signaling pathways related to cancer and inflammation.[7] For instance, derivatives of trifluoromethyl-substituted pyrimidines have shown antifungal and antiviral activities.[8]
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Neurodegenerative Diseases: Small molecules containing the 4-trifluoromethylphenyl fragment have been developed as inhibitors of alpha-synuclein fibril formation, which is relevant to Parkinson's disease.[9]
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Antibacterial Agents: N-(trifluoromethyl)phenyl substituted pyrazoles have demonstrated efficacy against antibiotic-resistant Gram-positive bacteria.[10]
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Enzyme Inhibition: Certain trifluoromethyl-containing compounds are known to be selective inhibitors of enzymes like cytochrome P450 1A2.[11]
The combination of the metal-chelating picolinic acid core and the biologically active trifluoromethylphenyl group suggests that this molecule could be a valuable lead compound or building block for developing novel therapeutics.
Potential Mechanism of Action Pathway
Caption: Hypothetical mechanism of action for the title compound.
Detailed Experimental Protocol: In Vitro Cell Viability Assay (MTT Assay)
This protocol outlines a standard method to assess the cytotoxic or anti-proliferative effects of the compound on a cancer cell line (e.g., HeLa, A549).
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for measuring cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the yellow tetrazolium dye MTT to its insoluble formazan, which has a purple color.
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Cell Seeding: a. Culture the chosen cancer cell line to ~80% confluency. b. Trypsinize, count, and resuspend the cells in a complete medium to a concentration of 5 x 10⁴ cells/mL. c. Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well) and incubate for 24 hours at 37 °C, 5% CO₂.
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Compound Treatment: a. Prepare a 10 mM stock solution of 4-(4-(Trifluoromethyl)phenyl)picolinic acid in DMSO. b. Perform serial dilutions of the stock solution in a complete medium to achieve final desired concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO only) and an untreated control. c. Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound. d. Incubate the plate for 48 or 72 hours at 37 °C, 5% CO₂.
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MTT Addition and Incubation: a. Prepare a 5 mg/mL solution of MTT in sterile PBS. b. Add 20 µL of the MTT solution to each well and incubate for 3-4 hours at 37 °C, allowing the formazan crystals to form.
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Formazan Solubilization and Absorbance Reading: a. Carefully remove the medium from each well. b. Add 150 µL of DMSO or an isopropanol/HCl solution to each well to dissolve the formazan crystals. c. Shake the plate gently for 10 minutes to ensure complete dissolution. d. Read the absorbance at 570 nm using a microplate reader.
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Data Analysis: a. Subtract the absorbance of blank wells (medium only) from all readings. b. Calculate the percentage of cell viability for each concentration relative to the vehicle control. c. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).
Safety and Handling
While a specific safety data sheet (SDS) for this exact compound is not widely available, data from structurally similar compounds should be considered for handling procedures.
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Hazard Classification: Based on related picolinic acid and trifluoromethyl-pyridine derivatives, the compound should be treated as potentially harmful if swallowed, causing skin irritation, and causing serious eye irritation.[12][13][14][15] It may also cause respiratory irritation.[12][14][15]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[12][13][15] When handling the powder, use a dust mask or work in a well-ventilated fume hood.[13][16]
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Handling: Avoid contact with skin, eyes, and clothing.[12][13] Avoid breathing dust.[14] Wash hands thoroughly after handling.[12][13]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13][16]
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First Aid:
Conclusion
4-(4-(Trifluoromethyl)phenyl)picolinic acid is a synthetically accessible compound with significant potential as a scaffold in drug discovery and materials science. Its unique combination of a metal-chelating picolinic acid core and a metabolically robust, lipophilic trifluoromethylphenyl group provides a foundation for developing molecules with tailored biological activities. The protocols and data presented in this guide offer a solid framework for researchers to synthesize, characterize, and evaluate this promising chemical entity.
References
-
KISHIDA CHEMICAL CO., LTD. (n.d.). 4-(2,2,2-Trifluoroethoxy)pyridine-3-carboxylic acid Safety Data Sheet. Retrieved from [Link]
-
CPAchem. (2023, March 30). Safety data sheet: 4-(Trifluoromethyl)pyridine-3-carboxylic acid. Retrieved from [Link]
-
BIO Web of Conferences. (n.d.). Synthesis of ethyl 4-(2-fluoro-4-nitrophenoxy) picolinate. Retrieved from [Link]
-
National Center for Biotechnology Information. (n.d.). Picolinic acid. PubChem. Retrieved from [Link]
-
ResearchGate. (2025, August 10). Synthesis of the 4-Picoline (4-Pic) Complex of 4-Trifluoromethylphenylboronic Acid Catechol Ester (TFCB): The Unusual Co-crystal Structure—5(4-Pic·TFCB)·4-Pic. Retrieved from [Link]
-
Patsnap. (2022, April 12). Synthesis method of 4-trifluoromethyl nicotinic acid. Eureka. Retrieved from [Link]
- Grant, R. S., Coggan, S. E., & Smythe, G. A. (2009). The Physiological Action of Picolinic Acid in the Human Brain. International Journal of Tryptophan Research, 2, 71–79.
- Liu, J., et al. (2014). A Ligand-Based Drug Design. Discovery of 4-Trifluoromethyl-7,8-pyranocoumarin as a Selective Inhibitor of Human Cytochrome P450 1A2. Journal of Medicinal Chemistry, 57(21), 9140-9150.
- Kumar, V., et al. (2021). Design, synthesis, and antibacterial activity of N-(trifluoromethyl)
- De Luca, L., et al. (2024). Exploitation of the nitro- and/or 4-Trifluoromethyl-decorated phenyl fragment to develop small inhibitors of Alpha-Syn fibril aggregation. Bioorganic & Medicinal Chemistry Letters, 111, 129905.
- Marques, F., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 17(2), 241.
- Li, D., et al. (2022). Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives. Arabian Journal of Chemistry, 15(1), 103503.
- Uneyama, K. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 263-274.
-
Liu, Q., et al. (2010). Discovery of 1-(4-(4-Propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][12][15]naphthyridin-2(1H)-one as a Highly Potent, Selective Mammalian Target of Rapamycin (mTOR) Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry, 53(19), 7146–7155.
- Google Patents. (n.d.). CN1263094A - Method for synthesizing 4-trifluoromethyl pyridine compound.
-
Wikipedia. (n.d.). Picolinic acid. Retrieved from [Link]
-
ResearchGate. (n.d.). The Physiological Action of Picolinic Acid in the Human Brain. Retrieved from [Link]
-
National Center for Biotechnology Information. (n.d.). 3-Pyridinecarboxylic acid, 4-(trifluoromethyl)-. PubChem. Retrieved from [Link]
- Nabavi, S. M., et al. (2017). The Neuroprotective Effects of Phenolic Acids: Molecular Mechanism of Action. Molecules, 22(5), 765.
Sources
- 1. jelsciences.com [jelsciences.com]
- 2. The Physiological Action of Picolinic Acid in the Human Brain - PMC [pmc.ncbi.nlm.nih.gov]
- 3. medchemexpress.com [medchemexpress.com]
- 4. 4-(Trifluoromethyl)pyridine-2-carboxylic acid 97 588702-62-9 [sigmaaldrich.com]
- 5. Picolinic acid | C6H5NO2 | CID 1018 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. dspace.mit.edu [dspace.mit.edu]
- 8. Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives - Arabian Journal of Chemistry [arabjchem.org]
- 9. Exploitation of the nitro- and/or 4-Trifluoromethyl-decorated phenyl fragment to develop small inhibitors of Alpha-Syn fibril aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 11. A Ligand-Based Drug Design. Discovery of 4-Trifluoromethyl-7,8-pyranocoumarin as a Selective Inhibitor of Human Cytochrome P450 1A2 - PMC [pmc.ncbi.nlm.nih.gov]
- 12. aksci.com [aksci.com]
- 13. tcichemicals.com [tcichemicals.com]
- 14. bg.cpachem.com [bg.cpachem.com]
- 15. synquestlabs.com [synquestlabs.com]
- 16. kishida.co.jp [kishida.co.jp]
